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Compound of Interest

Compound Name: (+)-Apoverbenone

Cat. No.: B2804160 Get Quote

For immediate reference, this document outlines the essential procedures for the safe handling

and disposal of (+)-Apoverbenone, ensuring the safety of laboratory personnel and

compliance with environmental regulations.

(+)-Apoverbenone, a bicyclic monoterpenoid utilized in complex organic synthesis, requires

careful management during its disposal due to its hazardous properties. Adherence to the

following protocols is critical for minimizing risks and ensuring responsible chemical waste

management.

I. Safety and Hazard Information
(+)-Apoverbenone is classified as a hazardous substance. All personnel handling this

chemical for disposal must be familiar with its associated risks and wear appropriate Personal

Protective Equipment (PPE), including safety goggles, chemical-resistant gloves (nitrile or

neoprene), and a lab coat. All handling of the chemical should occur in a well-ventilated area or

a chemical fume hood.

Based on available safety data, (+)-Apoverbenone is characterized by the following hazards:

Combustible Liquid: It can ignite when exposed to heat or flame.[1]

Skin Irritant: Causes skin irritation upon contact.[1]

Serious Eye Irritant: Can cause significant eye damage.[1]
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Respiratory Irritant: May cause irritation to the respiratory tract if inhaled.[1]

II. Quantitative Data Summary
While specific experimental data for (+)-Apoverbenone is limited, the following table

summarizes its known properties and includes data from its close structural analog, Verbenone,

for reference.

Property
Value for (+)-
Apoverbenone

Reference Value for
Verbenone

CAS Number 35408-03-8 1196-01-6

Molecular Formula C₉H₁₂O C₁₀H₁₄O

Molecular Weight 136.19 g/mol 150.22 g/mol

Appearance Combustible liquid[1] Light yellow liquid[2]

Boiling Point Not available 227-228 °C[2]

Flash Point Not available 85 °C / 185 °F (closed cup)[2]

Density Not available 0.975 g/mL at 20 °C

GHS Hazard Codes H227, H315, H319, H335[1]

Not explicitly classified, but

considered a combustible

liquid[2]

III. Experimental Protocols Cited
The hazard classifications for (+)-Apoverbenone are derived from the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS) as provided by PubChem.[1]

Physical property data for the analogous compound Verbenone are based on standard

experimental measurements as reported in safety data sheets.[2]

IV. Step-by-Step Disposal Procedure
The disposal of (+)-Apoverbenone must be carried out in accordance with all local, state, and

federal regulations. Under no circumstances should this chemical be disposed of down the
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drain or in regular trash.[3][4]

1. Waste Collection and Storage:

Container: Collect waste (+)-Apoverbenone in a designated, compatible, and properly

sealed waste container. The original container or a clean, dry, chemical-resistant container

(e.g., glass or metal) is suitable.[3][5] Ensure the container material is compatible with a

combustible organic liquid.

Labeling: Clearly label the waste container with the words "Hazardous Waste," the full

chemical name "(+)-Apoverbenone," and list all identified hazards (Combustible, Skin

Irritant, Eye Irritant, Respiratory Irritant).[3]

Segregation: Store the waste container in a designated satellite accumulation area away

from incompatible materials, particularly strong oxidizing agents.[2] Keep it separated from

heat sources, sparks, and open flames.[5][6]

Closure: Keep the waste container securely closed at all times, except when adding waste.

[3]

2. Accidental Spill Protocol:

Immediate Action: In case of a spill, evacuate non-essential personnel from the area.

Ventilation: Ensure the area is well-ventilated.

Containment: Absorb the spill with an inert, non-combustible material such as sand, earth, or

vermiculite. Do not use combustible materials like paper towels to absorb large spills.

Collection: Carefully collect the absorbed material and place it into a designated hazardous

waste container.

Decontamination: Clean the spill area thoroughly with soap and water. All cleaning materials

should also be disposed of as hazardous waste.

3. Final Disposal Logistics:
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Professional Disposal Service: The disposal of (+)-Apoverbenone must be handled by a

licensed and certified hazardous waste management company.[5][7] Do not attempt to treat

or dispose of the chemical waste on-site.

Scheduling Pickup: Contact your institution's Environmental Health and Safety (EH&S)

department or a contracted waste disposal service to arrange for the pickup of the

hazardous waste container.[3]

Documentation: Ensure all required paperwork for the waste manifest is completed

accurately before the waste is transported off-site.

V. Visual Workflow for Disposal
The following diagram illustrates the key decision points and procedural flow for the proper

disposal of (+)-Apoverbenone.
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Workflow for (+)-Apoverbenone Disposal
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Caption: Disposal workflow for (+)-Apoverbenone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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